Cas no 19980-00-8 (4-Piperidinemethanol, 1-benzoyl-)

• Product Name: 4-Piperidinemethanol, 1-benzoyl-
• CAS No: 19980-00-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1390896
• PubChem ID: 10262870
• Update Time: 2025-05-26

4-Piperidinemethanol, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-benzoyl-
• [4-(hydroxymethyl)piperidin-1-yl]-phenylmethanone
• 1-benzoyl-4-hydroxymethyl-piperidine
• SCHEMBL3459209
• N-benzoyl-4-hydroxymethylpiperidine
• AS-80630
• 4-hydroxymethyl-1-benzoyl piperidine
• [4-(hydroxymethyl)-1-piperidinyl]phenylMethanone
• 19980-00-8
• DTXSID60437535
• F1905-8381
• RLTIVBMLQJFUOB-UHFFFAOYSA-N
• 4-hydroxymethyl-N-benzoylpiperidine
• (4-Hydroxymethyl-piperidin-1-yl)-phenyl-methanone
• (1-Benzoylpiperidin-4-yl)methanol
• Methanone, [4-(hydroxymethyl)-1-piperidinyl]phenyl-
• N-benzoyl-4-hydroxymethyl-piperidine
• 4-Hydroxymethyl-1-benzoylpiperidine
• A1-02863
• (4-(hydroxymethyl)piperidin-1-yl)(phenyl)methanone
• DA-08537
• AKOS000280157
• 1-benzoyl-4-hydroxymethylpiperidine
• MFCD08694474
• T89
• [4-(hydroxymethyl)piperidin-1-yl](phenyl)methanone

• Inchi： 1S/C13H17NO2/c15-10-11-6-8-14(9-7-11)13(16)12-4-2-1-3-5-12/h1-5,11,15H,6-10H2
• InChI Key： RLTIVBMLQJFUOB-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Piperidinemethanol, 1-benzoyl-

Recent Advances in the Study of 4-Piperidinemethanol, 1-benzoyl- (CAS: 19980-00-8) in Chemical Biology and Pharmaceutical Research

4-Piperidinemethanol, 1-benzoyl- (CAS: 19980-00-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine backbone and benzoyl substitution, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management.

Recent research has focused on the synthesis and optimization of 4-Piperidinemethanol, 1-benzoyl- derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzoyl group could significantly improve the compound's binding affinity to specific neurotransmitter receptors. This finding opens new avenues for the development of targeted therapies for neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential CNS applications, 4-Piperidinemethanol, 1-benzoyl- has also been investigated for its role in pain management. A preclinical study (2024) reported that derivatives of this compound exhibited potent analgesic effects in animal models, with reduced side effects compared to traditional opioid-based treatments. The study highlighted the compound's ability to modulate pain pathways without inducing significant tolerance or dependence, making it a promising alternative for chronic pain management.

The pharmacological mechanisms underlying the effects of 4-Piperidinemethanol, 1-benzoyl- are also being elucidated. Recent in vitro studies have shown that this compound interacts with multiple receptor systems, including serotonin and dopamine receptors, suggesting a broad spectrum of potential therapeutic applications. Furthermore, computational modeling studies have provided insights into the compound's binding modes, which could guide the design of more effective derivatives.

Despite these promising findings, challenges remain in the development of 4-Piperidinemethanol, 1-benzoyl- based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these limitations.

In conclusion, 4-Piperidinemethanol, 1-benzoyl- (CAS: 19980-00-8) represents a versatile scaffold with significant potential in drug discovery. The latest research highlights its applicability in CNS disorders and pain management, while also pointing to the need for further optimization and safety evaluation. As studies continue to uncover the compound's mechanisms and therapeutic potential, it is poised to become an important player in the development of next-generation pharmaceuticals.